apo-Enterobactin

• Molecular Formula: C30H29N3O16
• Molecular Weight: 687.6 g/mol
• InChI: InChI=1S/C30H29N3O16/c34-10-16(31-25(41)13-4-1-7-19(35)22(13)38)29(46)49-12-18(33-27(43)15-6-3-9-21(37)24(15)40)30(47)48-11-17(28(44)45)32-26(42)14-5-2-8-20(36)23(14)39/h1-9,16-18,34-40H,10-12H2,(H,31,41)(H,32,42)(H,33,43)(H,44,45)/t16-,17-,18-/m0/s1
• InChIKey: NTWRWGRCGVKQNS-BZSNNMDCSA-N

apo-Enterobactin Reference Standard

Apo-enterobactin (apo-Ent) is the iron-free precursor of the triscatecholate siderophore enterobactin, produced primarily by Enterobacteriaceae including Escherichia coli and Salmonella species to scavenge extracellular ferric iron under iron-limiting conditions [1]. As a macrocyclic trilactone backbone bearing three 2,3-dihydroxybenzoyl catecholamide arms, apo-Ent exhibits an extraordinarily high affinity for Fe(III) once complexed, with a formation constant (Kf) of approximately 10⁵² M⁻¹ and a dissociation constant (Kd) as low as 10⁻³⁵ M at physiological pH—the highest known iron-binding affinity among all natural siderophores [2][3]. Unlike its ferric counterpart, apo-Ent exists in an iron-free state that enables distinct applications as a probe, biosensor calibrant, and molecular scaffold for synthetic conjugates targeting Gram-negative pathogens .

▸ Iron-free enterobactin scaffold for siderophore research

▸ Supports iron-binding kinetics and transport mechanism assays

▸ Enables host-pathogen interaction and innate immunity studies

• [1] Raymond KN, Dertz EA, Kim SS. Enterobactin: an archetype for microbial iron transport. Proc Natl Acad Sci USA. 2003;100(7):3584-3588. View Source
• [2] Harris WR, Carrano CJ, Cooper SR, et al. Coordination chemistry of microbial iron transport compounds. 19. Stability constants and electrochemical behavior of ferric enterobactin and model complexes. J Am Chem Soc. 1979;101(20):6097-6104. View Source
• [3] Singh V, Yeoh BS, Xiao X, et al. Interplay between enterobactin, myeloperoxidase and lipocalin 2 regulates E. coli survival in the inflamed gut. Nat Commun. 2015;6:7113. View Source

Why apo-Enterobactin Cannot Be Substituted

Apo-enterobactin cannot be functionally substituted by ferric enterobactin (Fe-Ent) or other catecholate siderophores in numerous research applications due to fundamental differences in binding partner interactions, enzyme inhibition profiles, and molecular utility as a conjugation scaffold. While Fe-Ent serves as the mature iron-delivery complex, apo-Ent demonstrates distinct biochemical behavior: it binds the periplasmic transport protein FepB with comparable affinity (Kd = 60 nM vs. 30 nM for Fe-Ent) [1]; it acts as a potent inhibitor of host myeloperoxidase (MPO), a property absent in Fe-Ent and glycosylated salmochelin [2]; and it serves as the essential precursor for synthesizing siderophore-drug conjugates and fluorescent imaging probes where iron occupation would preclude covalent cargo attachment [3]. The following quantitative evidence substantiates these irreplaceable differentiating characteristics.

Fe-Ent form Ferric complex may shift siderocalin recognition and esterase susceptibility profiles, limiting mechanistic transfer to the apo state.

Bacillibactin Tri-threonine backbone and glycine spacers produce opposite metal chirality; siderocalin affinity and Fe(III) stability may not reflect enterobactin behavior.

TRENCAM / analogs Scaffold-modified analogs may fail to recapitulate trilactone-dependent receptor recognition and transport fidelity.

• [1] Sprencel C, Cao Z, Qi Z, et al. Binding of ferric enterobactin by the Escherichia coli periplasmic protein FepB. J Bacteriol. 2000;182(19):5359-5364. View Source
• [2] Singh V, Yeoh BS, Xiao X, et al. Interplay between enterobactin, myeloperoxidase and lipocalin 2 regulates E. coli survival in the inflamed gut. Nat Commun. 2015;6:7113. View Source
• [3] Guo C, Nolan EM. Heavy-metal Trojan horse: enterobactin-directed delivery of platinum(IV) prodrugs to Escherichia coli. J Am Chem Soc. 2022;144(28):12756-12768. View Source

apo-Enterobactin Quantitative Evidence

Differential Siderocalin Binding

Apo-enterobactin exhibits high-affinity binding to the periplasmic transport protein FepB, with an intrinsic fluorescence-measured dissociation constant (Kd) of 60 nM. This value is only 2-fold higher than that of ferric enterobactin (Kd = 30 nM) and 4-fold higher than ferric enantioenterobactin (Kd = 15 nM), demonstrating that iron coordination is not required for robust recognition by the enterobactin transport machinery [1]. Gel filtration chromatography assays yielded a higher apparent Kd of approximately 135 nM for Fe-Ent-FepB due to assay limitations; intrinsic fluorescence measurements represent the more accurate determination [1].

Differential Siderocalin Binding

Head-to-head

apo-Ent Kd 3.57 nM Fe-Ent Kd 0.41 nM ≈8.7-fold lower affinity

Supports host protein discrimination studies

Fluorescence quenching, pH 7.4, 20°C

Evidence Dimension	FepB binding affinity (Kd, nM)
Target Compound Data	60 nM
Comparator Or Baseline	Ferric enterobactin: 30 nM; Ferric enantioenterobactin: 15 nM
Quantified Difference	2-fold lower affinity than Fe-Ent; 4-fold lower than enantio-Ent
Conditions	Purified FepB protein, intrinsic tryptophan fluorescence quenching assay, pH 7.4, 25°C

Why This Matters

This establishes apo-Ent as a valid competitor ligand and calibrant for FepB-based assays without introducing confounding iron-dependent conformational effects.

• [1] Sprencel C, Cao Z, Qi Z, et al. Binding of ferric enterobactin by the Escherichia coli periplasmic protein FepB. J Bacteriol. 2000;182(19):5359-5364. View Source

Siderocalin Affinity: Enterobactin vs. Bacillibactin

Apo-enterobactin, but not ferric enterobactin or glycosylated salmochelin, acts as a potent inhibitor of human myeloperoxidase (MPO), a heme peroxidase enzyme critical for neutrophil-mediated bacterial killing [1]. In cell-free enzymatic assays, apo-Ent inhibited MPO activity in a dose-dependent manner, while Fe-Ent showed no detectable inhibition. Spectroscopic analysis revealed that apo-Ent reduces MPO compound I [oxoiron, Fe(IV)=O] back to the native ferric [Fe(III)] state, a mechanism unique to the iron-free catecholate structure [1]. Non-catecholate siderophores yersiniabactin and ferrichrome also failed to inhibit MPO [1].

Siderocalin: Ent vs. Bacillibactin

Head-to-head

apo-Ent Kd 3.57 nM apo-Bac Kd 31.3 nM ≈8.8-fold higher affinity

Supports siderophore comparison studies

Same conditions as above

Evidence Dimension	MPO enzymatic inhibition
Target Compound Data	Potent inhibition (dose-dependent reduction of MPO activity; specific IC50 not reported; spectroscopic confirmation of Compound I reduction)
Comparator Or Baseline	Ferric enterobactin: no inhibition; Salmochelin (glycosylated Ent): no inhibition; Yersiniabactin: no inhibition; Ferrichrome: no inhibition
Quantified Difference	Qualitative functional switch: apo-Ent active inhibitor; Fe-Ent and salmochelin completely inactive
Conditions	Cell-free MPO enzymatic assay; isolated human MPO; spectral monitoring of Compound I and ferric states

Why This Matters

For researchers studying nutritional immunity and host-pathogen interactions, apo-Ent is the only enterobactin-form capable of probing MPO-mediated host defense subversion mechanisms.

• [1] Singh V, Yeoh BS, Xiao X, et al. Interplay between enterobactin, myeloperoxidase and lipocalin 2 regulates E. coli survival in the inflamed gut. Nat Commun. 2015;6:7113. View Source

Fes Esterase Catalytic Discrimination

Apo-enterobactin forms a ferric complex with the highest known formation constant among natural siderophores, estimated at Kf ≈ 10⁵² M⁻¹ (corresponding to pM = -log[Fe³⁺] ≈ 35.5 at pH 7.4) [1][2]. In contrast, aerobactin, a mixed citrate-hydroxamate siderophore also produced by E. coli, exhibits a markedly lower Kf ≈ 10²³ M⁻¹—a difference of approximately 29 orders of magnitude in binding strength [2][3]. The clinical iron chelator deferoxamine (desferrioxamine B), a hydroxamate-type siderophore from Streptomyces, has a formation constant of Kf ≈ 10³¹ M⁻¹, still over 20 orders of magnitude weaker than apo-Ent [4].

Fes Esterase Discrimination

Head-to-head

apo: kcat/Km 4.0 min⁻¹μM⁻¹ Fe: kcat/Km >90 min⁻¹μM⁻¹ >22-fold catalytic efficiency difference

Requires apo form for hydrolysis kinetics

HPLC-based assay; Km differs >1,300-fold

Evidence Dimension	Fe(III) complex formation constant (Kf, M⁻¹) at physiological pH
Target Compound Data	Kf ≈ 10⁵² M⁻¹; Kd ≈ 10⁻³⁵ M
Comparator Or Baseline	Aerobactin: Kf ≈ 10²³ M⁻¹; Deferoxamine B: Kf ≈ 10³¹ M⁻¹
Quantified Difference	~10²⁹-fold stronger than aerobactin; ~10²¹-fold stronger than deferoxamine
Conditions	Aqueous solution, pH 7.4, 25°C, determined by potentiometric and spectrophotometric titration

Why This Matters

This unmatched thermodynamic driving force justifies apo-Ent as the preferred starting material for designing ultra-high-affinity iron chelators and siderophore-drug conjugates where payload retention under dilute physiological iron conditions is critical.

• [1] Harris WR, Carrano CJ, Cooper SR, et al. Coordination chemistry of microbial iron transport compounds. 19. Stability constants and electrochemical behavior of ferric enterobactin and model complexes. J Am Chem Soc. 1979;101(20):6097-6104. View Source
• [2] Raymond KN, Dertz EA, Kim SS. Enterobactin: an archetype for microbial iron transport. Proc Natl Acad Sci USA. 2003;100(7):3584-3588. View Source
• [3] Williams PH. Novel iron uptake system specified by ColV plasmids: an important component in the virulence of invasive strains of Escherichia coli. Infect Immun. 1979;26(3):925-932. View Source
• [4] Evers A, Hancock RD, Martell AE, Motekaitis RJ. Metal ion recognition in aqueous solution by highly preorganized macrocyclic ligands. Inorg Chem. 1989;28(11):2189-2195. View Source

FepA Receptor Scaffold Selectivity

Apo-enterobactin serves as an essential conjugation scaffold for siderophore-drug conjugates (SDCs) targeting Gram-negative pathogens, a role precluded by the iron-occupied ferric form. The l-Ent-Pt(IV) conjugate (l-EP) and its enantiomer d-EP, synthesized from apo-Ent precursors, demonstrated targeted delivery of a cisplatin prodrug into E. coli cytoplasm. E. coli K12 and uropathogenic CFT073 treated with l/d-EP accumulated ≥10-fold more platinum than cells treated with equimolar unconjugated cisplatin [1]. Crucially, human embryonic kidney cells (HEK293T) showed negligible Pt uptake after treatment with either conjugate, confirming bacterial selectivity conferred by the apo-Ent-derived scaffold [1]. d-EP displayed enhanced antibacterial activity relative to l-EP, attributed to d-Ent resistance to endogenous Ent esterases [1].

FepA Scaffold Selectivity

Class-level inference

Fe-Ent binds FepA 50–100× tighter than Fe-TRENCAM (apo scaffold identical)

Trilactone scaffold is critical for receptor recognition

Data to verify for apo-specific binding

Evidence Dimension	Intracellular platinum accumulation in E. coli
Target Compound Data	l-EP and d-EP conjugates: ≥10-fold higher Pt accumulation than cisplatin
Comparator Or Baseline	Unconjugated cisplatin: baseline Pt accumulation
Quantified Difference	≥10-fold enhancement in bacterial Pt uptake; negligible uptake in HEK293T human cells
Conditions	E. coli K12 and CFT073 strains; Pt quantification via ICP-MS; HEK293T human embryonic kidney cell controls

Why This Matters

This validates apo-Ent as the requisite starting material for developing narrow-spectrum Gram-negative antibiotics that exploit active siderophore transport pathways, a capability not achievable with Fe-Ent.

• [1] Guo C, Nolan EM. Heavy-metal Trojan horse: enterobactin-directed delivery of platinum(IV) prodrugs to Escherichia coli. J Am Chem Soc. 2022;144(28):12756-12768. View Source

Fe(III) Affinity: Enterobactin vs. Bacillibactin

Fluorescent sensors developed by labeling FepA membrane receptors and periplasmic binding proteins enabled detection, discrimination, and quantification of both apo- and ferric siderophores including enterobactin [1]. Most ligand-gated porins (LGPs) bound their primary ferric siderophore ligands with approximately 100-fold higher affinity than the corresponding aposiderophore, providing a quantitative baseline for distinguishing apo-Ent from Fe-Ent in complex biological samples [1]. This differential binding behavior establishes apo-Ent as a distinct analytical target and calibrant for biosensor validation, enabling researchers to monitor the iron-loading state of the siderophore pool in bacterial cultures and infection models [1].

Fe(III) Affinity Ranking

Cross-study comparable

Ent K ≈ 10⁵² M⁻¹ Bac K ≈ 4×10⁴⁷ M⁻¹ >10,000-fold difference

Supports competitive iron acquisition studies

pH 7.4, potentiometric titration

Evidence Dimension	LGP binding affinity ratio (ferric siderophore vs. aposiderophore)
Target Compound Data	Apo-enterobactin bound by fluorescent LGP sensors (specific Kd not reported for apo-Ent alone in this study)
Comparator Or Baseline	Ferric siderophores: ~100-fold higher LGP affinity than corresponding aposiderophores (class-level observation)
Quantified Difference	~100-fold affinity difference across siderophore classes (ferric vs. apo)
Conditions	Fluorescently labeled FepA and related receptors; multiple Gram-negative bacterial sensor constructs

Why This Matters

Researchers developing siderophore detection platforms require apo-Ent as an essential reference standard to establish sensor dynamic range and validate iron-status discrimination capabilities.

• [1] Klebba PE, Newton SMC. Fluorescent sensors of siderophores produced by bacterial pathogens. J Biol Chem. 2022;298(1):101467. View Source

Growth Inhibition of Staphylococcus aureus: Apo-Enterobactin Exhibits IC50 5–10 µM vs. Salmochelin S4 IC50 2–5 µM

Both enterobactin and salmochelin S4 exhibit direct growth inhibitory activity against Staphylococcus aureus clinical isolates, including methicillin-resistant S. aureus (MRSA) strains [1]. The IC50 values for enterobactin ranged from 5–10 µM across different S. aureus isolates, while salmochelin S4 demonstrated slightly greater potency with IC50 values of 2–5 µM [1]. This inhibitory activity was partially repressed by addition of exogenous Fe³⁺, confirming that the apo form of enterobactin is the active inhibitory species—ferric enterobactin does not elicit the same antimicrobial effect [1]. Enterobactin also inhibited Enterococcus strains including vancomycin-resistant enterococci (VRE), though less potently than against S. aureus, while Gram-negative bacteria were minimally affected [1].

Evidence Dimension	Growth inhibition of S. aureus (IC50, µM)
Target Compound Data	Enterobactin (apo-form active species): IC50 5–10 µM
Comparator Or Baseline	Salmochelin S4: IC50 2–5 µM
Quantified Difference	Salmochelin S4 is ~2-fold more potent than enterobactin against S. aureus
Conditions	S. aureus clinical isolates including MRSA; iron-depleted growth media; growth inhibition partially reversed by Fe³⁺ supplementation

Why This Matters

This demonstrates that apo-Enterobactin possesses intrinsic antimicrobial activity against Gram-positive pathogens that ferric enterobactin lacks, expanding its utility beyond iron chelation into direct antibacterial screening applications.

• [1] Mancuso G, Midiri A, Biondo C, et al. Enterobactin and salmochelin S4 inhibit the growth of Staphylococcus aureus. Front Cell Infect Microbiol. 2025;15:1456046. View Source

apo-Enterobactin Application Scenarios

Host–Pathogen Siderocalin Binding Assays

Apo-enterobactin is the essential scaffold for synthesizing siderophore-drug conjugates that exploit active FepA/IroN transport pathways. As demonstrated by the l-Ent-Pt(IV) and d-Ent-Pt(IV) conjugates, apo-Ent-derived constructs achieve ≥10-fold enhanced intracellular payload accumulation in E. coli relative to unconjugated drug while sparing human cells, validating the 'Trojan horse' antibiotic strategy [1]. This approach is applicable to β-lactam conjugates (cephalexin, meropenem), platinum prodrugs, and fluorophore cargoes targeting uropathogenic E. coli and other Enterobacteriaceae pathogens [2].

Fes Esterase Hydrolysis Kinetics

Apo-enterobactin uniquely inhibits human MPO activity, a property absent in ferric enterobactin and glycosylated salmochelin, making it the only enterobactin-form suitable for probing bacterial subversion of neutrophil-mediated innate immunity [1]. Researchers investigating inflammatory gut disease models or nutritional immunity mechanisms can use apo-Ent to dissect MPO-dependent vs. MPO-independent bacterial survival strategies, with lipocalin-2 (siderocalin) serving as a counter-regulatory host factor that rescues MPO from Ent-mediated inhibition [1].

Gram-Negative vs. Gram-Positive Siderophore Studies

Apo-enterobactin serves as a critical reference standard for calibrating FepA-based fluorescent biosensors designed to discriminate and quantify apo- and ferric siderophores in bacterial cultures and clinical samples. Given that most ligand-gated porins bind ferric siderophores with ~100-fold higher affinity than their apo counterparts, apo-Ent is required to establish the lower-bound dynamic range and validate iron-status-specific detection capabilities of next-generation siderophore sensing platforms [1].

FepA-Targeted Trojan Horse Design

Apo-enterobactin exhibits direct, Fe³⁺-reversible growth inhibitory activity against S. aureus (IC50 5–10 µM) and Enterococcus clinical isolates, including MRSA and VRE strains [1]. This activity is specific to the iron-free form, enabling high-throughput screening campaigns to identify synergies with conventional antibiotics or to map structure-activity relationships of siderophore-mediated Gram-positive inhibition—a distinct mechanism orthogonal to canonical iron-chelation functions [1].

Application

Selection Property

Validation Focus

Host–Pathogen Siderocalin Binding Assays

Apo-form scaffold identity

Siderocalin discrimination endpoint context

Fes Esterase Hydrolysis Kinetics

Apo scaffold for hydrolysis kinetics

Fes substrate discrimination review

Gram-Negative vs. Gram-Positive Siderophore Studies

Enterobactin scaffold specificity

Siderocalin and Fe(III) affinity context

FepA-Targeted Trojan Horse Design

Native trilactone scaffold

FepA receptor recognition context

• [1] Guo C, Nolan EM. Heavy-metal Trojan horse: enterobactin-directed delivery of platinum(IV) prodrugs to Escherichia coli. J Am Chem Soc. 2022;144(28):12756-12768. View Source
• [2] Sargun A, Johnstone TC, Zhi H, Raffatellu M, Nolan EM. Enterobactin- and salmochelin-β-lactam conjugates induce cell morphologies consistent with inhibition of penicillin-binding proteins in uropathogenic Escherichia coli CFT073. Chem Sci. 2021;12(11):4041-4056. View Source